1-(Isoquinolin-1-yl)-1H-indole-3-carboxylic acid

• CAS No.: 649550-62-9
• Molecular Formula: C18H12N2O2
• Molecular Weight: 288.3 g/mol
• IUPAC Name: 1-isoquinolin-1-ylindole-3-carboxylic acid
• InChI: InChI=1S/C18H12N2O2/c21-18(22)15-11-20(16-8-4-3-7-14(15)16)17-13-6-2-1-5-12(13)9-10-19-17/h1-11H,(H,21,22)
• InChI Key: QZIWPPHCRYCLAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN=C2N3C=C(C4=CC=CC=C43)C(=O)O

Description

1-(Isoquinolin-1-yl)-1H-indole-3-carboxylic acid is a useful research compound. Its molecular formula is C18H12N2O2 and its molecular weight is 288.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.333 g (7.94 mmol) of lithium hydroxide monohydrate and 60 cm3 of water are added at 25° C. to 1.2 g (3.97 mmol) of 3-methoxycarbonyl-1-(isoquinol-1-yl)-1H-indole dissolved in 60 cm3 of tetrahydrofuran. After stirring at reflux for 22 hours, the reaction mixture is concentrated to dryness under reduced pressure (2.7 kPa) to give a residue which is taken up in 30 cm3 of water and then triturated with 8 cm3 of 5N hydrochloric acid. After filtering off and drying the solid residue under reduced pressure (2.7 kPa) at 40° C., 1.2 g of 3-carboxy-1-(isoquinol-1-yl)-1H-indole are obtained in the form of a white solid. Mass spectrum (EI): m/e 288 (M+·), m/e 243.